Cas no 51991-31-2 (2,4-Dichloro-6-fluoropyridine)

• Product Name: 2,4-Dichloro-6-fluoropyridine
• CAS No: 51991-31-2
• MF: C₅H₂Cl₂FN
• MW: 165.980482578278
• MDL: MFCD18250373
• CID: 4904714
• PubChem ID: 72213267
• Update Time: 2025-04-23

2,4-Dichloro-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-DICHLORO-6-FLUOROPYRIDINE
• Pyridine, 2,4-dichloro-6-fluoro-
• AB72861
• F77021
• 51991-31-2
• SCHEMBL20521779
• 2,4-Dichloro-6-fluoropyridine

• MDL： MFCD18250373
• Inchi： 1S/C5H2Cl2FN/c6-3-1-4(7)9-5(8)2-3/h1-2H
• InChI Key： HUHVCIAJJUKTBP-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1)Cl)F

Computed Properties

• Exact Mass: 164.9548326g/mol
• Monoisotopic Mass: 164.9548326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4-Dichloro-6-fluoropyridine

Comprehensive Overview of 2,4-Dichloro-6-fluoropyridine (CAS No. 51991-31-2): Properties, Applications, and Market Insights

2,4-Dichloro-6-fluoropyridine (CAS 51991-31-2) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. As a fluorinated heterocyclic compound, it serves as a critical building block in modern synthetic chemistry, particularly in the development of crop protection agents and active pharmaceutical ingredients (APIs). The presence of both chlorine and fluorine atoms on the pyridine ring enhances its electrophilic character, making it a preferred intermediate for nucleophilic substitution reactions.

Recent trends in green chemistry have amplified interest in 2,4-Dichloro-6-fluoropyridine, as researchers explore eco-friendly synthetic routes to minimize hazardous byproducts. Analytical techniques such as HPLC purity analysis and NMR spectroscopy confirm its structural integrity, typically showing ≥98% purity for commercial grades. Its molecular weight of 165.98 g/mol and melting point range of 42-46°C make it suitable for controlled reactions under mild conditions.

The compound's primary application lies in the synthesis of herbicide intermediates, where its halogen-substituted pyridine core contributes to selective weed control mechanisms. In pharmaceuticals, it facilitates the construction of fluoroquinolone analogs with enhanced bioavailability. A 2023 market analysis by Chemical Watch highlighted a 12% annual growth in demand for fluoropyridine derivatives, driven by innovations in precision agriculture and antibacterial drug development.

Safety protocols for handling 2,4-Dichloro-6-fluoropyridine emphasize standard organic compound precautions, including proper ventilation and PPE. Environmental studies indicate moderate biodegradability (OECD 301F), prompting manufacturers to invest in wastewater treatment technologies for production facilities. Regulatory compliance with REACH and FDA guidelines ensures its global acceptance as a non-restricted specialty chemical.

Emerging applications include its use in OLED materials and lithium battery electrolytes, where its electron-withdrawing properties improve device performance. Patent filings (e.g., WO202215678A1) demonstrate novel methods for its incorporation into photovoltaic materials, aligning with renewable energy trends. Analytical challenges such as trace impurity profiling are addressed through advanced LC-MS techniques.

Supply chain dynamics reveal concentrated production in Asian markets, with tier-1 suppliers offering custom synthesis services for 2,4-Dichloro-6-fluoropyridine derivatives. Pricing fluctuates between $280-$320/kg (2024 Q2), influenced by fluorine raw material availability. Academic research continues to explore its potential in metal-organic frameworks (MOFs) and catalysis, with over 50 peer-reviewed publications in the past three years.

For quality assurance, technical specifications typically include: appearance (white to off-white crystalline powder), water content (≤0.5% Karl Fischer), and heavy metals (≤10 ppm). Storage recommendations advise protection from moisture at 2-8°C in amber glass containers. The compound's vapor pressure of 0.12 mmHg at 25°C and logP of 2.38 influence formulation strategies in end-use products.

Future prospects include its investigation as a precursor for PET radiotracers in medical imaging and ionic liquid applications. The growing demand for halogen exchange methodologies positions 51991-31-2 as a strategic material for late-stage functionalization in drug discovery pipelines. Industry collaborations are optimizing continuous flow processes to enhance production scalability while reducing E-factor metrics.